[1-Methyl-2-[(E)-(phenylcarbamoylhydrazinylidene)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate;chloride
[1-Methyl-2-[(E)-(phenylcarbamoylhydrazinylidene)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate;chloride
HY-101653 is a drug with multiple CNS targets, and inhibits acetylcholinesterase (AChE) with Ki of 69 μM; also active against muscarinic M1 and M2 receptors, serotonin 5HT4 receptors, and imidazole I2 receptors.
Brand Name:
Vulcanchem
CAS No.:
147340-43-0
VCID:
VC0007243
InChI:
InChI=1S/C17H19N5O3.ClH/c1-21(2)17(24)25-15-10-7-11-22(3)14(15)12-18-20-16(23)19-13-8-5-4-6-9-13;/h4-12H,1-3H3,(H,19,23);1H
SMILES:
C[N+]1=CC=CC(=C1C=NNC(=O)NC2=CC=CC=C2)OC(=O)N(C)C.[Cl-]
Molecular Formula:
C₁₇H₂₀ClN₅O₃
Molecular Weight:
377.8 g/mol
[1-Methyl-2-[(E)-(phenylcarbamoylhydrazinylidene)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate;chloride
CAS No.: 147340-43-0
Inhibitors
VCID: VC0007243
Molecular Formula: C₁₇H₂₀ClN₅O₃
Molecular Weight: 377.8 g/mol
CAS No. | 147340-43-0 |
---|---|
Product Name | [1-Methyl-2-[(E)-(phenylcarbamoylhydrazinylidene)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate;chloride |
Molecular Formula | C₁₇H₂₀ClN₅O₃ |
Molecular Weight | 377.8 g/mol |
IUPAC Name | [1-methyl-2-[(E)-(phenylcarbamoylhydrazinylidene)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate;chloride |
Standard InChI | InChI=1S/C17H19N5O3.ClH/c1-21(2)17(24)25-15-10-7-11-22(3)14(15)12-18-20-16(23)19-13-8-5-4-6-9-13;/h4-12H,1-3H3,(H,19,23);1H |
Standard InChIKey | MCOVMZDBWGMPGM-UHFFFAOYSA-N |
Isomeric SMILES | C[N+]1=CC=CC(=C1/C=N/NC(=O)NC2=CC=CC=C2)OC(=O)N(C)C.[Cl-] |
SMILES | C[N+]1=CC=CC(=C1C=NNC(=O)NC2=CC=CC=C2)OC(=O)N(C)C.[Cl-] |
Canonical SMILES | C[N+]1=CC=CC(=C1C=NNC(=O)NC2=CC=CC=C2)OC(=O)N(C)C.[Cl-] |
Description | HY-101653 is a drug with multiple CNS targets, and inhibits acetylcholinesterase (AChE) with Ki of 69 μM; also active against muscarinic M1 and M2 receptors, serotonin 5HT4 receptors, and imidazole I2 receptors. |
Synonyms | 1-(methyl-3-(N,N-dimethylcarbamoyloxy)-2-pyridylmethylene)-4-(4-phenyl)diazinecarboxamide chloride MHP 133 MHP-133 |
Reference | [1]. Buccafusco JJ, et al. MHP-133, a drug with multiple CNS targets: potential for neuroprotection and enhanced cognition. Neurochem Res. 2007 Jul;32(7):1224-37. Epub 2007 Apr 3. |
PubChem Compound | 9864528 |
Last Modified | Nov 11 2021 |
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